Cas no 864937-44-0 (5-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 864937-44-0
• MF: C₁₆H₁₁ClN₂O₃S₂
• MW: 378.853140115738
• CID: 6368181
• PubChem ID: 5162604
• Update Time: 2025-08-05

5-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• 5-chloro-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-chloro-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiazolyl]-
• CCG-310303
• AKOS024605012
• AB00673945-01
• CHEMBL4986244
• 864937-44-0
• 5-chloro-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• Z28672414
• F1300-0408

• Inchi： 1S/C16H11ClN2O3S2/c17-14-4-3-13(24-14)15(20)19-16-18-10(8-23-16)9-1-2-11-12(7-9)22-6-5-21-11/h1-4,7-8H,5-6H2,(H,18,19,20)
• InChI Key： XNBBFBDFXCHAOB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C4OCCOC4=C3)=CS2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 377.9899623g/mol
• Monoisotopic Mass: 377.9899623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• pka: 5.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 5-chloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide

5-Chloro-N-[4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No: 864937-44-0)

The compound 5-chloro-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide, identified by the CAS registry number 864937-44-0, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a thiophene ring substituted with a chlorine atom at position 5 and a carboxamide group attached to position 2. The carboxamide group is further connected to a 1,3-thiazole ring system, which itself is substituted at position 4 with a 2,3-dihydrobenzodioxin moiety. This intricate architecture makes the compound a subject of interest in both academic and industrial settings.

The synthesis of this compound involves a series of carefully designed multi-step reactions. The starting materials typically include chlorothiophene derivatives and appropriately substituted benzodioxins. The synthesis process often requires the use of coupling agents and activating reagents to facilitate the formation of the amide bond between the thiophene carboxylic acid and the thiazole amine moiety. Recent advancements in catalytic methods have enabled higher yields and improved purity levels for this compound, making it more accessible for research purposes.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Recent studies have demonstrated that derivatives of thiophene-containing molecules exhibit significant bioactivity against various disease targets, including cancer and neurodegenerative disorders. The presence of the benzodioxin moiety further enhances the compound's ability to interact with biological systems due to its electron-donating properties and potential for hydrogen bonding interactions.

In terms of physical properties, this compound exhibits a melting point in the range of 180–190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate, which facilitates its handling during chemical reactions. The UV-vis spectrum of the compound shows strong absorption bands in the visible region, indicating its potential use in light-sensitive applications such as photovoltaics or sensors.

Recent research has focused on optimizing the synthesis pathway for this compound to reduce production costs and environmental impact. Green chemistry approaches, including the use of biodegradable catalysts and solvent-free reaction conditions, have been explored with encouraging results. These advancements not only enhance the sustainability of the synthesis process but also pave the way for large-scale production if required.

The structural complexity of this compound makes it an ideal candidate for studying molecular recognition and supramolecular chemistry. Researchers have utilized this compound as a building block for constructing self-assembled monolayers and nanoscale architectures. Its ability to form stable interactions with other molecules through π–π stacking and hydrogen bonding has been exploited in designing novel materials for electronic applications.

In conclusion, 5-chloro-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No: 864937-44-0) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.